Cas no 918883-29-1 (Pentyl 4-oxodecanoate)
Pentyl 4-oxodecanoate structure
Product Name:Pentyl 4-oxodecanoate
CAS No:918883-29-1
MF:C15H28O3
MW:256.381025314331
CID:769335
Update Time:2023-08-03
Pentyl 4-oxodecanoate Chemical and Physical Properties
Names and Identifiers
-
- Decanoic acid, 4-oxo-, pentyl ester
- pentyl 4-oxodecanoate
- 4-Ketocapric acid pentyl ester
- Pentyl 4-oxodecanoate
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- Inchi: 1S/C15H28O3/c1-3-5-7-8-10-14(16)11-12-15(17)18-13-9-6-4-2/h3-13H2,1-2H3
- InChI Key: MCIDWXIDROUORJ-UHFFFAOYSA-N
- SMILES: O(C(CCC(CCCCCC)=O)=O)CCCCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 13
- Complexity: 224
- Topological Polar Surface Area: 43.4
Pentyl 4-oxodecanoate Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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